Cas no 2220188-21-4 (1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-4-methoxy-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-4-methoxy-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2220188-21-4
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• CID: 6097702
• PubChem ID: 132388207
• Update Time: 2025-10-30

1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-4-methoxy-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-4-methoxy-2-methylpyrrolidine-2-carboxylic acid
• 1-[3-(3-But-3-ynyldiazirin-3-yl)propanoyl]-4-methoxy-2-methylpyrrolidine-2-carboxylic acid
• EN300-1698151
• 2220188-21-4
• AKOS034132501
• 1-{3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propanoyl}-4-methoxy-2-methylpyrrolidine-2-carboxylic acid
• Z3038756487

• Inchi： 1S/C15H21N3O4/c1-4-5-7-15(16-17-15)8-6-12(19)18-10-11(22-3)9-14(18,2)13(20)21/h1,11H,5-10H2,2-3H3,(H,20,21)
• InChI Key： RPBUCNSBJCAOAH-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(CCC2(CCC#C)N=N2)=O)C(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 307.15320616g/mol
• Monoisotopic Mass: 307.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.6Ų

Additional information on 1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-4-methoxy-2-methylpyrrolidine-2-carboxylic acid

Comprehensive Analysis of 1-{3-[3-(But-3-yn-1-yl)-3H-diazirin-3-yl]propanoyl}-4-methoxy-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2220188-21-4)

The compound 1-{3-[3-(But-3-yn-1-yl)-3H-diazirin-3-yl]propanoyl}-4-methoxy-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2220188-21-4) is a highly specialized diazirine-containing derivative with significant potential in photoaffinity labeling and chemical biology research. Its unique structure, featuring a diazirine ring and a pyrrolidine carboxylic acid moiety, makes it a valuable tool for studying protein-ligand interactions, enzyme mechanisms, and drug discovery applications. Researchers are increasingly exploring its utility in proteomics and bioconjugation, aligning with the growing demand for precision tools in targeted therapy development.

One of the most compelling aspects of this compound is its photoactivatable property, enabled by the 3H-diazirin-3-yl group. Upon exposure to UV light, the diazirine ring generates a reactive carbene intermediate, which can form covalent bonds with nearby biomolecules. This feature is particularly relevant in crosslinking studies, where identifying transient or weak interactions is critical. With the rise of AI-driven drug design and computational chemistry, such compounds are gaining attention for validating in silico predictions experimentally.

The 4-methoxy-2-methylpyrrolidine-2-carboxylic acid segment of the molecule further enhances its versatility. This moiety is structurally analogous to several bioactive natural products, making it a promising scaffold for medicinal chemistry optimizations. Recent trends in fragment-based drug discovery highlight the importance of such building blocks, as they balance molecular complexity with synthetic feasibility. Additionally, the but-3-yn-1-yl side chain offers opportunities for click chemistry modifications, a technique widely adopted in biomaterial engineering and diagnostic probe development.

From a synthetic perspective, the compound’s CAS No. 2220188-21-4 serves as a key identifier for researchers sourcing high-purity reagents. Quality control is paramount, especially in high-throughput screening (HTS) campaigns, where impurities can skew results. Suppliers often emphasize HPLC-validated purity and stability data, addressing concerns raised in forums like ResearchGate or PubMed discussions about batch-to-batch reproducibility.

Environmental and handling considerations are also noteworthy. While not classified as hazardous, proper storage under inert conditions (e.g., argon atmosphere) is recommended to preserve the diazirine functionality. This aligns with broader industry shifts toward green chemistry practices, minimizing waste and energy use in photochemical applications.

In summary, 1-{3-[3-(But-3-yn-1-yl)-3H-diazirin-3-yl]propanoyl}-4-methoxy-2-methylpyrrolidine-2-carboxylic acid represents a cutting-edge intersection of chemical biology and drug development. Its dual functionality—combining photoaffinity labeling with modular synthetic adaptability—positions it as a critical asset for tackling challenges in precision medicine and structural proteomics. As search trends reflect growing interest in small-molecule probes and covalent inhibitors, this compound is poised to remain a focal point in innovative research.